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Compound of Interest

Compound Name: Iveme

Cat. No.: B1236460

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to calculating and administering
ivermectin in in vivo animal experiments, with a primary focus on murine models. The following
sections detail recommended dosages, experimental protocols for various administration
routes, and critical safety information to ensure accurate and reproducible results.

Ivermectin Dosage Guidelines for Mice

The appropriate dosage of ivermectin is contingent upon the specific research objective, such
as antiparasitic, antiviral, or anticancer studies. The following tables summarize reported
dosages for various applications in mice. It is imperative to consult relevant literature and
institutional animal care and use committees (IACUC) for study-specific dose selection.

Table 1: Reported Ivermectin Dosages for In Vivo Mouse Studies
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Dosage Range  Administration

Application Frequency Reference
(mglkg) Route

Antiparasitic (Fur Oral (in feed or Ad-libitum or

_ 02-1.9 [1]

Mites) water) weekly

Antiparasitic Oral, Single dose or
0.2 [2][3]

(General) Subcutaneous repeated

Antiviral

(Coronavirus 0.5 Subcutaneous Single dose [41[5][6]

Model)

Anticancer o

] Not specified in -~ N

(Gastric Cancer Not specified Not specified [7]
mg/kg

Model)

Toxicity Studies Single or
30-100 Oral [8][9]

(Non-lethal) repeated doses

Table 2: Ivermectin Toxicity Data in Mice

Administration

Parameter Value (mgl/kg) Reference
Route

Oral LD50 25 Oral [10]

Oral LD50 115.2 Oral [11][12]

Oral LD50 (Estimated) 20.9 Oral [13]

No-Observed-
Adverse-Effect Level 0.1 Oral [1]
(NOAEL)

Experimental Protocols

Accurate and consistent administration of ivermectin is crucial for the reliability of experimental
outcomes. The following are detailed protocols for common administration routes in mice.
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Drug Preparation

Ivermectin is poorly soluble in water, necessitating the use of organic solvents or specialized
vehicles for its preparation.

Materials:
e lvermectin powder

e Vehicle (e.g., Propylene glycol, Dimethyl sulfoxide (DMSO), corn oil, specialized micelle
solutions)

» Sterile microcentrifuge tubes

» \ortex mixer

e Sonicator (optional)

Protocol:

o Determine the desired stock concentration and final dosing volume.

» Weigh the required amount of ivermectin powder and place it in a sterile microcentrifuge
tube.

o Add the appropriate volume of the chosen vehicle to the tube.

» Vortex the mixture vigorously until the ivermectin is completely dissolved. A brief sonication
may aid in dissolution.

 Visually inspect the solution for any undissolved particles.
e Prepare fresh solutions on the day of the experiment to ensure stability.

Note on Vehicle Selection: The choice of vehicle can significantly impact the bioavailability and
pharmacokinetics of ivermectin.[14][15] For subcutaneous injections, formulations with organic
solvents may cause local irritation.[14] Propylene glycol is a common vehicle for dilution.[3]
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Oral Gavage Administration

Oral gavage ensures the precise administration of a specified dose directly into the stomach.

Materials:

Prepared ivermectin solution

Appropriate gauge feeding needle (e.g., 20-22 gauge for adult mice)

Syringe (1 ml)

Animal scale

Protocol:

» Weigh the mouse to determine the correct volume of ivermectin solution to administer.
« Fill the syringe with the calculated volume of the ivermectin solution.

» Gently restrain the mouse, ensuring a firm but not restrictive grip.

» Carefully insert the feeding needle into the mouse's mouth, passing it over the tongue and
along the roof of the mouth towards the esophagus.

¢ Allow the mouse to swallow the needle; do not force it.

e Once the needle is properly positioned in the esophagus, slowly depress the syringe plunger
to administer the solution.

o Withdraw the needle gently and return the mouse to its cage.

e Monitor the mouse for any signs of distress or injury.

Subcutaneous (SC) Injection

Subcutaneous injection is a common parenteral route for ivermectin administration.

Materials:
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Prepared ivermectin solution
Sterile syringe (0.5-1 ml)

Sterile needle (e.g., 25-27 gauge)
70% Isopropyl alcohol swabs

Animal scale

Protocol:

Weigh the mouse to calculate the required injection volume. The maximum recommended
volume for a single SC site in mice is 5 ml/kg.[16]

Draw the calculated volume of the ivermectin solution into the syringe.

Gently restrain the mouse and locate the injection site, typically the loose skin over the back
or flank.

Create a "tent" of skin by lifting it with your thumb and forefinger.
Clean the injection site with an alcohol swab and allow it to dry.
Insert the needle, with the bevel facing up, into the base of the skin tent, parallel to the body.

Gently pull back on the syringe plunger to ensure the needle is not in a blood vessel
(negative pressure).

Slowly inject the solution.
Withdraw the needle and gently massage the injection site to aid in dispersal.

Return the mouse to its cage and monitor for any adverse reactions at the injection site.

Post-Administration Monitoring

Following ivermectin administration, it is essential to monitor the animals for any signs of

toxicity.
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Key Monitoring Parameters:
o General Health: Observe for changes in activity level, grooming, and overall appearance.

» Neurological Signs: Monitor for tremors, ataxia (loss of coordination), and lethargy, which can
be signs of neurotoxicity.[8][11][12]

o Body Weight: Record body weights regularly, as a significant loss can indicate adverse
effects.

« Injection Site (for SC administration): Check for signs of inflammation, swelling, or pain at the
injection site.

o Biochemical Parameters: In terminal studies, blood samples can be collected to assess liver
enzymes (ALT, AST) and other relevant markers to evaluate potential organ toxicity.[8][9]

Experimental Workflow and Logic

The following diagrams illustrate the key decision-making and procedural steps in conducting
an in vivo ivermectin experiment.
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Caption: Workflow for lvermectin Dosage Calculation and Experimentation.
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Caption: lvermectin's Primary Mechanism of Action in Invertebrates.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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